3-(2H-1,3-BENZODIOXOL-5-YL)-1-(PYRROLIDIN-1-YL)PROPAN-1-ONE

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C14H17NO3/c16-14(15-7-1-2-8-15)6-4-11-3-5-12-13(9-11)18-10-17-12/h3,5,9H,1-2,4,6-8,10H2
• InChI Key: DTEHFXVZAAEUQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

“1-[3-(1,3-benzodioxol-5-yl)propanoyl]pyrrolidine” is a chemical compound. It is a member of benzodioxoles. The molecular formula is C10H10O3. It is also known by other names such as 1-(benzo[d][1,3]dioxol-5-yl)propan-1-one, 3’,4’-(Methylenedioxy)propiophenone, and others.

Synthesis routes and methods

Procedure details

0.92 g of N-[3-(3,4-dihydroxyphenyl)-propionylpyrrolidine was dissolved in 10 ml of N,N-dimethylformamide and then 1.2 g of dibromomethane and 1.2 g of potassium carbonate anhydride and 100 mg of cupric oxide were added to the solution and the resulting solution was stirred at 130°-140° C. for 4 hours. After cooling, the solution was poured over iced water, extracted with ethyl acetate, washed with water and then dried with sodium sulfate anhydride. The solvent was removed by evaporation under reduced pressure and the residue was purified by chromatography on a silica gel column with a mixed solvent (chloroform:methanol=100:l) and thus 0.59 g of oily N-[3-(1.3-benzodioxol-5-yl)propionyl]pyrrolidine was obtained.